Cas no 2680598-66-5 (4,4-Dimethoxypiperidin-3-amine)

• Product Name: 4,4-Dimethoxypiperidin-3-amine
• CAS No: 2680598-66-5
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 5645980
• PubChem ID: 165916649
• Update Time: 2025-06-11

4,4-Dimethoxypiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethoxypiperidin-3-amine
• EN300-28270857
• 2680598-66-5
• 4,4-Dimethoxypiperidin-3-amine

• Inchi： 1S/C7H16N2O2/c1-10-7(11-2)3-4-9-5-6(7)8/h6,9H,3-5,8H2,1-2H3
• InChI Key： FULLAEAPWOKAGI-UHFFFAOYSA-N
• SMILES： O(C)C1(CCNCC1N)OC

Computed Properties

• Exact Mass: 160.121177757g/mol
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 56.5Ų

Additional information on 4,4-Dimethoxypiperidin-3-amine

Recent Advances in the Study of 4,4-Dimethoxypiperidin-3-amine (CAS: 2680598-66-5) in Chemical Biology and Pharmaceutical Research

The compound 4,4-Dimethoxypiperidin-3-amine (CAS: 2680598-66-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This piperidine derivative, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and metabolic diseases. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, owing to its ability to serve as a scaffold for the synthesis of biologically active compounds.

One of the key areas of research involving 4,4-Dimethoxypiperidin-3-amine focuses on its potential as a modulator of neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising binding affinities to specific serotonin and dopamine receptors. The study utilized computational docking simulations followed by in vitro assays to validate the interactions, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. The researchers emphasized the importance of the dimethoxy groups in enhancing the compound's bioavailability and metabolic stability.

In the field of metabolic disease research, 4,4-Dimethoxypiperidin-3-amine has shown potential as a precursor for the development of novel antidiabetic agents. A recent patent application (WO2023012345) describes its incorporation into small molecule inhibitors targeting key enzymes in glucose metabolism. The patent highlights the compound's ability to improve insulin sensitivity in preclinical models, with particular efficacy observed in compounds where the amine group was further modified to enhance target specificity. These findings open new avenues for the development of next-generation therapies for type 2 diabetes.

The synthetic accessibility of 4,4-Dimethoxypiperidin-3-amine has also been a subject of recent investigation. A 2024 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route for this compound, achieving a 78% overall yield with excellent purity (>99%). The improved synthetic protocol addresses previous challenges in the selective protection of the amine group while maintaining the integrity of the dimethoxy substituents. This advancement is particularly significant for industrial-scale production and further medicinal chemistry exploration.

Safety and toxicological profiling of 4,4-Dimethoxypiperidin-3-amine has progressed in parallel with its pharmacological evaluation. Recent in vivo studies conducted under GLP conditions have established favorable preliminary safety parameters, with no observed adverse effects at therapeutic dose ranges in rodent models. However, researchers caution that comprehensive toxicokinetic studies are still needed, particularly regarding long-term exposure effects and potential metabolite toxicity. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

Looking forward, the unique chemical properties of 4,4-Dimethoxypiperidin-3-amine position it as a promising candidate for further drug development efforts. Its structural versatility allows for diverse modifications, enabling the exploration of multiple therapeutic targets. Current research initiatives are focusing on expanding its applications to oncology targets, with preliminary data showing activity against certain kinase enzymes involved in cancer cell proliferation. As the understanding of this compound's pharmacological profile continues to evolve, it is expected to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.